Cas no 882518-89-0 ({2-2-(Toluene-4-sulfonyloxy)-ethoxy-ethoxy}-acetic acid tert-butyl ester)

• Product Name: {2-2-(Toluene-4-sulfonyloxy)-ethoxy-ethoxy}-acetic acid tert-butyl ester
• CAS No: 882518-89-0
• MF: C₁₇H₂₆O₇S
• MW: 374.44914484024
• MDL: MFCD27977515
• CID: 3045610
• PubChem ID: 59766026
• Update Time: 2025-05-28

{2-2-(Toluene-4-sulfonyloxy)-ethoxy-ethoxy}-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Tos-PEG3-CH2CO2tBu
• tert-Butyl 2-(2-(2-(tosyloxy)ethoxy)ethoxy)acetate
• Tos-PEG2-CH2-Boc
• {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester
• tert-butyl 2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]acetate
• Tos-PEG2-CH2COOtBu
• AMY27650
• 1,1-Dimethylethyl 2-[2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]acetate (ACI)
• Acetic acid, [2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]-, 1,1-dimethylethyl ester (9CI)
• HY-130532
• MFCD27977515
• C70801
• tert-butyl 2-(2-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}ethoxy)acetate
• 882518-89-0
• AKOS037654855
• MS-20873
• CS-0108882
• DB-144907
• SCHEMBL14129506
• BP-22090
• Acetic acid, [2-[2-[[(4-methylphenyl)sulfonyl]oxy]ethoxy]ethoxy]-,1,1-dimethylethyl ester
• A1-06425
• {2-2-(Toluene-4-sulfonyloxy)-ethoxy-ethoxy}-acetic acid tert-butyl ester

• MDL： MFCD27977515
• Inchi： 1S/C17H26O7S/c1-14-5-7-15(8-6-14)25(19,20)23-12-11-21-9-10-22-13-16(18)24-17(2,3)4/h5-8H,9-13H2,1-4H3
• InChI Key： NIPMXQFRYHXBAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 374.13992434g/mol
• Monoisotopic Mass: 374.13992434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on {2-2-(Toluene-4-sulfonyloxy)-ethoxy-ethoxy}-acetic acid tert-butyl ester

Comprehensive Overview of {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester (CAS No. 882518-89-0)

The chemical compound {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester (CAS No. 882518-89-0) is a specialized organic ester with significant applications in pharmaceutical intermediates, polymer chemistry, and advanced material synthesis. Its unique structure, featuring a tert-butyl ester group and a toluene-4-sulfonyloxy moiety, makes it a versatile building block for researchers exploring drug delivery systems, biodegradable polymers, and surface modification technologies.

In recent years, the demand for functionalized esters like {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester has surged due to their role in green chemistry and sustainable manufacturing. Industry trends highlight its utility in click chemistry reactions, where its ethoxy-ethoxy spacer enhances solubility and reactivity. This aligns with the growing interest in water-soluble polymers and biocompatible materials, frequently searched topics in scientific databases and AI-driven research platforms.

The compound’s CAS No. 882518-89-0 is often associated with queries about protecting group strategies in peptide synthesis or PEGylation techniques. Its tert-butyl ester functionality provides stability under acidic conditions, a feature widely discussed in forums focusing on organic synthesis optimization. Additionally, the toluene-4-sulfonyloxy group’s leaving-group potential makes it relevant to studies on nucleophilic substitution reactions, a hotspot in educational and industrial research.

From an analytical perspective, {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester exhibits predictable fragmentation patterns in mass spectrometry, aiding in quality control workflows. Its compatibility with HPLC purification and NMR characterization further solidifies its position as a reliable reagent. Researchers frequently inquire about its storage conditions (typically 2–8°C under inert gas) and handling precautions, reflecting broader concerns about chemical stability and safety.

Emerging applications include its use in nanoparticle functionalization and hydrogel design, areas gaining traction due to their relevance in targeted drug delivery and tissue engineering. The compound’s polyethylene glycol (PEG)-like segment resonates with searches for non-fouling coatings and stealth nanoparticles, underscoring its interdisciplinary appeal. Patent literature also cites derivatives of this ester in bioconjugation protocols, addressing the need for modular synthetic tools.

In summary, {2-[2-(Toluene-4-sulfonyloxy)-ethoxy]-ethoxy}-acetic acid tert-butyl ester (CAS No. 882518-89-0) bridges gaps between traditional organic chemistry and cutting-edge material science. Its adaptability to green solvents, relevance in biomedical research, and alignment with automated synthesis trends ensure its continued prominence in both academic and industrial settings.